Cas no 896286-82-1 (3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 896286-82-1
• MF: C₂₁H₁₆N₂O₃S₂
• MW: 408.493342399597
• CID: 6176913
• PubChem ID: 7267092
• Update Time: 2025-05-18

3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• F2557-0065
• 3-methylsulfonyl-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• AKOS024660114
• 896286-82-1
• 3-(methylsulfonyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide
• 3-methanesulfonyl-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C21H16N2O3S2/c1-28(25,26)18-8-4-7-17(12-18)20(24)23-21-22-19(13-27-21)16-10-9-14-5-2-3-6-15(14)11-16/h2-13H,1H3,(H,22,23,24)
• InChI Key： ICYYPAKRKJERNW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(NC2=NC(=CS2)C2=CC=C3C=CC=CC3=C2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 408.06023472g/mol
• Monoisotopic Mass: 408.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3-Methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896286-82-1)

In the realm of organic chemistry and pharmaceutical research, 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896286-82-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its naphthalene and thiazole moieties, is a subject of interest for researchers exploring novel small-molecule inhibitors and biologically active compounds. Its molecular framework, which includes a methanesulfonyl group, contributes to its distinct chemical reactivity and solubility profile, making it a valuable candidate for further study.

The growing demand for targeted therapeutics and precision medicine has fueled investigations into compounds like 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide. Researchers are particularly intrigued by its potential role in modulating enzyme activity or protein-protein interactions, which are critical in diseases such as cancer and inflammatory disorders. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and this molecule's thiazole ring positions it as a promising scaffold for developing new pharmacophores.

From a synthetic chemistry perspective, the preparation of CAS No. 896286-82-1 involves multi-step organic reactions, often starting from 2-aminothiazole derivatives and naphthalene-based intermediates. The incorporation of the methanesulfonyl group enhances the compound's stability and bioavailability, addressing common challenges in drug formulation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and structural integrity, ensuring reproducibility in research settings.

In the context of green chemistry and sustainable synthesis, efforts are underway to optimize the production of 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide using eco-friendly catalysts and solvents. This aligns with the broader scientific community's focus on reducing environmental impact while maintaining high yields and selectivity. Additionally, computational modeling and QSAR studies are being leveraged to predict the compound's ADME properties (absorption, distribution, metabolism, and excretion), accelerating its potential translation into preclinical trials.

The versatility of CAS No. 896286-82-1 extends beyond pharmaceuticals. Its structural features make it a candidate for materials science applications, such as organic semiconductors or fluorescent probes, where naphthalene derivatives are known for their photophysical properties. As interdisciplinary research gains momentum, the intersection of chemistry, biology, and materials science continues to uncover new opportunities for this compound.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide is crucial. Recent publications have explored modifications to its core structure to enhance binding affinity or reduce off-target effects. These insights are invaluable for designing next-generation compounds with improved efficacy and safety profiles.

In summary, 3-methanesulfonyl-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 896286-82-1) represents a compelling area of study in modern chemistry and drug development. Its multifaceted applications, coupled with advancements in synthetic and analytical methodologies, underscore its potential to address unmet needs in healthcare and technology. As research progresses, this compound is poised to play a pivotal role in shaping future innovations.